
The Rheological Profile of Carbomer 941
Dispersions: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carbomer 941

Cat. No.: B15547619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Carbomer 941, a high-molecular-weight, cross-linked polymer of acrylic acid, is a cornerstone

rheology modifier in the pharmaceutical and personal care industries. Its ability to form clear,

stable gels and suspensions at low concentrations makes it an invaluable excipient.[1][2] This

technical guide provides an in-depth analysis of the rheological properties of Carbomer 941
dispersions, focusing on the key factors that govern its performance. Understanding these

properties is critical for formulating products with desired texture, stability, and drug release

characteristics.[3][4]

Core Rheological Characteristics
Carbomer 941 dispersions are non-Newtonian fluids, meaning their viscosity is dependent on

the applied shear force.[5] Key properties include:

Shear-Thinning (Pseudoplasticity): This is the most prominent characteristic of neutralized

Carbomer 941 gels. The viscosity decreases as the shear rate increases.[6][7] This behavior

is advantageous in topical formulations, allowing for easy spreading during application (high

shear) while maintaining high viscosity at rest (low shear) to prevent dripping. This

phenomenon is attributed to the alignment of the polymer network structure in the direction

of the applied force.[6]

Yield Stress: Carbomer 941 gels exhibit a yield stress, which is the minimum amount of

force required to initiate flow.[1][6] This property is crucial for suspending insoluble particles
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or stabilizing emulsions, as the gel structure can support the dispersed phase against gravity

when the applied stress is below the yield value.[8]

Long Flow Rheology: Carbomer 941 is specifically known for its "long flow" characteristics,

producing gels with a smooth, honey-like texture rather than a short, choppy one.[1][9]

Thixotropy: Some Carbomer gels exhibit modest thixotropy, a time-dependent shear-thinning

behavior where viscosity decreases under constant shear and then slowly recovers when the

shear is removed.[10][11]

The Mechanism of Thickening: Neutralization
In its dry, powdered form, the Carbomer 941 polymer is a tightly coiled acidic molecule. When

dispersed in water, it hydrates but remains in this coiled state, resulting in a low-viscosity, acidic

dispersion. The dramatic increase in viscosity is achieved through neutralization with a suitable

base, such as triethanolamine (TEA) or sodium hydroxide (NaOH).[6][12]

The neutralization process ionizes the carboxylic acid groups along the polymer backbone,

creating negative charges. These charges repel each other, causing the polymer chain to

uncoil and expand significantly due to electrostatic repulsion.[6][8] This uncoiling and swelling

of the microgel network leads to entanglement of the polymer chains, effectively immobilizing

the surrounding water and creating the characteristic gel structure with high viscosity.[12]
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Caption: Mechanism of Carbomer 941 gel formation via neutralization.
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Factors Influencing Rheological Properties
The final rheology of a Carbomer 941 dispersion is highly dependent on several formulation

and processing variables.

Polymer Concentration
As with other Carbomers, increasing the concentration of Carbomer 941 leads to a significant,

non-linear increase in viscosity and yield stress.[12][13] Below a critical concentration,

dispersions may exhibit near-Newtonian behavior, but above this threshold, they transition to

shear-thinning gels.[6][14]

Table 1: Effect of Carbomer Concentration on Rheological Properties

Carbomer
Type

Concentration
(wt%)

Rheological
Behavior

Yield Stress Reference

Carbomer 940* < 0.45 Newtonian-like Zero [6][14]

Carbomer 940* ≥ 0.45 Shear-thinning Non-zero [6][14]

Carbomer 941 0.5
Gel (Shear-

thinning)
High [1][15]

Carbomer 941 0.5 - 3.0
Topical

Gels/Lotions
Varies with conc. [9]

Note: Data for Carbomer 940 is presented as a proxy to illustrate the general principle.

Carbomer 941 is noted for having a lower relative viscosity than Carbomer 940.[16]

pH and Neutralization
The degree of neutralization is the most critical factor controlling viscosity. Viscosity begins to

build at a pH of around 4.0-5.0 and reaches a maximum in the pH range of 5.0 to 8.0.[10][13]

Further increasing the pH beyond this range can lead to a decrease in viscosity due to the

presence of excess electrolytes, which shield the ionic charges on the polymer backbone,

causing the chains to re-coil slightly.[12]

Table 2: Viscosity of 0.5% Carbomer 941 Dispersion at Different States
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State pH
Typical Viscosity
(mPa·s)

Reference

Unneutralized
Aqueous
Dispersion

~2.7 - 3.5 Low [6]

| Neutralized Aqueous Dispersion | ~7.0 | 4,000 - 11,000 |[15] |

Temperature
Carbomer 941 gels exhibit good thermal stability.[1][10] The viscosity of the gels is not

significantly affected by moderate temperature changes, which is a desirable property for

ensuring product stability during storage and transport.[10][17]

Shear During Preparation
The amount of shear applied during the dispersion and neutralization process can impact the

final viscosity. While adequate mixing is required for proper hydration, excessive or prolonged

high shear after neutralization can potentially cause a permanent breakdown of the polymer

network, resulting in a loss of viscosity.[18] Therefore, it is often recommended to add the

neutralizing agent slowly under gentle agitation.

Experimental Protocols
Accurate and reproducible rheological measurements require standardized procedures for

sample preparation and analysis.

Sample Preparation
Dispersion: Slowly sift the Carbomer 941 powder into the vortex of rapidly agitating purified

water to avoid the formation of clumps.

Hydration: Continue mixing until the polymer is fully hydrated. A hydration time of several

hours or even overnight (e.g., 24 hours) is often recommended to ensure complete swelling.

[6]
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Neutralization: While stirring gently, add the neutralizing agent (e.g., a 10% solution of NaOH

or TEA) dropwise until the desired pH is reached and the dispersion thickens into a clear gel.

[6] Strong bases should be diluted to 10% or less before addition.[6]

Equilibration: Allow the gel to stand for a period to eliminate entrapped air bubbles and

ensure a homogeneous, equilibrated structure.

Rheological Measurement
A rotational rheometer with cone-and-plate or parallel-plate geometry is typically used for

detailed characterization.[3]
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Caption: Experimental workflow for rheological characterization.
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Steady Shear Tests: These tests measure viscosity as a function of shear rate. The sample

is subjected to a range of increasing or decreasing shear rates, and the corresponding shear

stress is measured. This allows for the determination of the flow curve, shear-thinning index,

and yield stress.[7][10]

Oscillatory (Dynamic) Tests: These tests are used to probe the viscoelastic nature of the gel.

A small, oscillating strain or stress is applied to the sample, and the response is measured.

This yields the storage modulus (G'), representing the elastic (solid-like) component, and the

loss modulus (G''), representing the viscous (liquid-like) component. For a stable gel, G' is

typically much larger than G''.[3]

Conclusion
The rheological properties of Carbomer 941 dispersions are a complex interplay of polymer

concentration, pH, and processing conditions. Its hallmark characteristics—high viscosity at low

concentrations, pronounced shear-thinning behavior, high yield value, and good clarity—make

it an exceptionally versatile and efficient thickener. A thorough understanding and control of

these properties through methodologically sound experimental protocols are essential for

researchers and formulators to develop stable, effective, and aesthetically pleasing products for

the pharmaceutical and cosmetic markets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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